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Compound of Interest

Compound Name: Tricyclodecenyl acetate

Cat. No.: B8122830 Get Quote

An In-depth Technical Guide to Tricyclodecenyl Acetate

This guide provides a comprehensive overview of the chemical properties, structure, and

synthesis of tricyclodecenyl acetate, a compound frequently utilized in the fragrance industry.

The information is intended for researchers, scientists, and professionals in drug development

and chemical synthesis.

Chemical Structure and Identification
Tricyclodecenyl acetate is a complex fragrance ingredient that exists as a mixture of isomers.

[1][2] Its chemical identity is defined by several key identifiers.

IUPAC Name: The systematic name is Tricyclo[5.2.1.02,6]dec-4-en-8-yl acetate or 8-

tricyclo[5.2.1.02,6]dec-3-enyl acetate, depending on the specific isomer.[3][4]

CAS Registry Numbers: Several CAS numbers are associated with this compound and its

isomeric mixtures, the most common being 5413-60-5. Other identifiers include 54830-99-8

for a mixture of isomers and 2500-83-6.[1]

Synonyms: It is known by various trade names and synonyms, including Verdyl acetate,

Jasmacyclene, Cyclacet, Greenylacetate, Herbaflorat, and Dihydro-norbicyclopentadienyl

acetate.[1][3][5]

Molecular Structure:
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Molecular Formula: C₁₂H₁₆O₂[1][6][7]

SMILES: CC(=O)OC1CC2CC1C3C2C=CC3[3][6]

InChI: InChI=1S/C12H16O2/c1-7(13)14-12-6-8-5-11(12)10-4-2-3-9(8)10/h2-3,8-12H,4-

6H2,1H3[3][6]

The molecule possesses a tricyclic core structure with an acetate functional group, and its

stereochemistry is complex, with five stereocenters allowing for 32 possible stereoisomers.

Physicochemical Properties
The physical and chemical properties of tricyclodecenyl acetate are summarized in the table

below. It is typically a colorless to light yellow or amber viscous liquid.[1][6][8] It is characterized

by a distinctive herbal, fresh, and woody aroma.[1][2]

Property Value Source(s)

Molecular Weight 192.25 - 192.26 g/mol [1][3][4][6][7]

Appearance
Colorless to light yellow/amber

viscous liquid
[1][6][8]

Boiling Point
250.43 to 296.00 °C at 760

mmHg
[1][9]

Density 1.024 to 1.12 g/cm³ [1][8][9]

Flash Point > 93 °C (> 200 °F) [9]

Refractive Index 1.493 to 1.536 at 20 °C [1][9]

Vapor Pressure 0.0137 mmHg at 25 °C [1]

Solubility
Insoluble in water; Soluble in

ethanol and oils
[4][8][9][10][11]

LogP (o/w) 3.8 at 25 °C
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Tricyclodecenyl acetate is produced synthetically. A common method is through the acid-

catalyzed addition of acetic acid to dicyclopentadiene.[1][2][7]

General Protocol:

Reaction Setup: Dicyclopentadiene is added gradually to a mixture of a C₂-C₄ carboxylic acid

(such as acetic acid) and an acid catalyst.[12] Triflic acid is an effective catalyst for this

reaction.[12]

Reaction Conditions: The reaction is conducted at an elevated temperature, typically

between 115 °C and 140 °C, for several hours to ensure completion.[12][13]

Purification: The crude reaction mixture is then distilled. To isolate the tricyclodecenyl ester

from unreacted starting materials and byproducts, the distillation is performed in the

presence of a base, such as aqueous sodium hydroxide, which neutralizes the acid catalyst.

[12][13]

Isolation: Acetic acid is first removed under vacuum. The column is then set to total reflux to

eliminate any residual acid before the final product, tricyclodecenyl acetate, is isolated by

distillation.[13]

Visualization of Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of tricyclodecenyl
acetate.
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Caption: General synthesis workflow for Tricyclodecenyl Acetate.

Safety and Handling
Tricyclodecenyl acetate is considered safe for use in consumer products at current levels.[5]

However, standard laboratory safety precautions should be observed during handling. This
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includes working in a well-ventilated area, wearing suitable protective clothing, and using safety

goggles.[14] In case of contact with eyes, rinse immediately with plenty of water.[11] The

material should be stored in a cool, dry place in tightly sealed containers, protected from heat

and light.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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